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Compound of Interest

Compound Name: (2)-1,4-dibromobut-2-ene

cat. No.: B095314

Chemical Identity and Properties

cis-1,4-Dibromo-2-butene is the cis (Z) isomer of 1,4-dibromo-2-butene. Its unique structural
configuration influences its chemical reactivity and physical properties.

Table 1: Chemical Identifiers for cis-1,4-Dibromo-2-butene

Identifier Value

CAS Number 18866-73-4[1][2][3]
Molecular Formula C4H6Br2[1][3][4]

Molecular Weight 213.90 g/mol [1][3][4]1[5]
IUPAC Name (22)-1,4-dibromobut-2-ene[5]

(2)-1,4-dibromo-2-butene, cis-1,4-dibromobut-2-
ene[3][5]

Synonyms

Table 2: Physicochemical Properties of cis-1,4-Dibromo-2-butene
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Property Value

Melting Point 53 °C[3]

Boiling Point 82 °C @ 14 Torr[3]
Density 1.912 g/cm3[3]
LogP 2.33240[3]

Synthesis of 1,4-Dibromo-2-butene

The primary industrial synthesis of 1,4-dibromo-2-butene involves the bromination of 1,3-
butadiene.[6][7] This reaction typically yields a mixture of cis and trans isomers, along with
other brominated butanes. The ratio of these products can be influenced by reaction conditions
such as temperature and solvent.

A patented method outlines a specific procedure for this synthesis.[8] The process involves the
reaction of 1,3-butadiene with bromine in a chloroform solvent at low temperatures, followed by
purification steps.

Experimental Protocol: Synthesis of 1,4-Dibromo-2-
butene

The following protocol is adapted from a patented preparation method[8]:

Reactor Setup: Charge a reactor with 6 parts by weight of chloroform and cool the solvent to
below -10 °C.

» Butadiene Addition: Introduce 1 part by weight of 1,3-butadiene into the cooled reactor.
Maintain stirring and further cool the mixture to below -15 °C.

e Bromination: Slowly add 2.4 parts by weight of bromine to the reactor, ensuring the
temperature is maintained at -15 °C.

e Solvent Removal: Upon completion of the bromine addition, remove the chloroform and any
unreacted 1,3-butadiene via distillation under reduced pressure.
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» Recrystallization: Add 2.2 parts by weight of petroleum ether to the residue to induce

recrystallization.

« |solation: Filter the solid product, and perform vacuum drying to obtain the final 1,4-dibromo-
2-butene product.
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Reaction Setup

1. Add Chloroform to Reactor

'

2. Cool to < -10°C

Start Reaction

Synthesis

3. Add 1,3-Butadiene

'

4. Cool to < -15°C

'

5. Add Bromine at -15°C

Reaction Complete

Purification

6. Distill under Reduced Pressure

'

7. Recrystallize with Petroleum Ether

'

8. Filter Solid Product

l

9. Vacuum Dry

[}
IFinal Product

1,4-Dibromo-2-butene

Click to download full resolution via product page

Caption: Synthesis workflow for 1,4-dibromo-2-butene.
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The relationship between the starting material and the resulting isomers is crucial for
understanding the synthesis and subsequent applications.

1,3-Butadiene Bromine (Br2)
Bromination Reaction

Isomer 2
'/(someric Product\\
cis-1,4-Dibromo-2-butene trans-1,4-Dibromo-2-butene

Click to download full resolution via product page

Caption: Isomeric relationship from a common precursor.

Applications in Research and Drug Development

While specific applications for the cis isomer are not extensively documented, the trans isomer,
trans-1,4-dibromo-2-butene, is a known building block in organic synthesis. It serves as an
intermediate in the production of cyclic compounds and polymers.[6] Notably, it is a precursor in
the synthesis of Aliskiren, a renin inhibitor used to treat hypertension.[7] The isomeric mixture
resulting from the synthesis can also be utilized in various chemical transformations.

Safety and Handling

Detailed safety data for cis-1,4-dibromo-2-butene is not readily available.[1] However, the data
for its trans isomer (CAS 821-06-7) indicates significant hazards. Given the structural similarity,
it is prudent to handle the cis isomer with the same level of caution.

Table 3: Hazard Information for trans-1,4-Dibromo-2-butene
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Hazard Statement Precautionary Statement

o P280: Wear protective gloves/clothing/eye
H301: Toxic if swallowed[9][10] ] ]
protection/face protection.[9][10]

H314: Causes severe skin burns and eye P301 + P310: IF SWALLOWED: Immediately
damage[9][10] call a POISON CENTER or doctor.[10]

P305 + P351 + P338: IF IN EYES: Rinse
] ] cautiously with water for several minutes.
H341: Suspected of causing genetic defects[10] )
Remove contact lenses, if present and easy to

do. Continue rinsing.[9]

P310: Immediately call a POISON CENTER or

Corrosive and a lachrymator[11] o
doctor/physician.[9]

Destructive to tissues of mucous membranes

and upper respiratory tract[9][11]

Handling and Storage Recommendations:

» Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood.

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.[9][12] A full-face respirator may be necessary for certain operations.[11]

» Storage: Store in a cool, dry, well-ventilated place away from light and incompatible materials
such as strong oxidizing agents and strong bases.[12] Keep containers tightly closed.

Spectroscopic Data

Spectroscopic data, including NMR (*H and 13C) and IR spectra, are available for 1,4-dibromo-
2-butene, though often not specified for the individual cis or trans isomers.[13][14] Resources
such as the NIST WebBook and PubChem may provide specific spectral information for cis-
1,4-dibromo-2-butene.[5][15]

This guide serves as a foundational resource for professionals working with cis-1,4-dibromo-2-
butene. Due to the limited availability of specific data for this isomer, caution is advised, and it
is recommended to consult additional safety and technical resources before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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